Cas no 1286710-21-1 (2-(2-fluorophenoxy)-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)acetamide
• CAS No: 1286710-21-1
• MF: C₁₅H₁₃F₄NO₂S
• MW: 347.327836751938
• CID: 5913321
• PubChem ID: 49717071
• Update Time: 2025-08-05

2-(2-fluorophenoxy)-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)acetamide
• F5854-5691
• 1286710-21-1
• 2-(2-fluorophenoxy)-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)acetamide
• VU0524328-1
• 2-(2-fluorophenoxy)-N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)acetamide
• AKOS024522987
• Acetamide, 2-(2-fluorophenoxy)-N-(3-thienylmethyl)-N-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C15H13F4NO2S/c16-12-3-1-2-4-13(12)22-8-14(21)20(10-15(17,18)19)7-11-5-6-23-9-11/h1-6,9H,7-8,10H2
• InChI Key： FIMTURLZKUJUGW-UHFFFAOYSA-N
• SMILES： C(N(CC1C=CSC=1)CC(F)(F)F)(=O)COC1=CC=CC=C1F

Computed Properties

• Exact Mass: 347.06031248g/mol
• Monoisotopic Mass: 347.06031248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 432.6±45.0 °C(Predicted)
• pka: -6.43±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-fluorophenoxy)-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)acetamide

Introduction to Compound with CAS No 1286710-21-1 and Product Name: 2-(2-fluorophenoxy)-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)acetamide

The compound with the CAS number 1286710-21-1 and the product name 2-(2-fluorophenoxy)-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a fluorophenyl moiety, a thiophen-3-yl substituent, and a trifluoroethyl group, contributes to its unique chemical properties and reactivity. These features make it a valuable candidate for further exploration in synthetic chemistry and biological studies.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms. The fluorophenoxy group in this compound is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, pharmacokinetic properties, and overall efficacy of a drug molecule. Research has demonstrated that fluorinated aromatic compounds often exhibit enhanced binding affinity to biological targets, making them attractive for drug design. The incorporation of a fluorophenoxy group into the molecular framework of this compound suggests that it may possess improved pharmacological characteristics compared to its non-fluorinated counterparts.

The thiophen-3-yl moiety is another critical feature of this compound that contributes to its chemical diversity. Thiophene derivatives are well-known for their broad spectrum of biological activities and have been extensively studied in the development of therapeutic agents. The presence of the thiophen-3-yl group in this compound may enhance its interaction with biological targets, potentially leading to novel pharmacological effects. Furthermore, the trifluoroethyl group adds another layer of complexity to the molecule, influencing its lipophilicity and metabolic profile. This group is known to improve the solubility and bioavailability of drug molecules, which is crucial for their clinical efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly experimental trials. The molecular structure of this compound can be modeled using various computational methods to predict its interactions with biological targets such as enzymes and receptors. These predictions can guide the optimization process, allowing chemists to modify specific functional groups to enhance desired properties. For instance, computational studies have shown that slight modifications to the fluorophenoxy or thiophen-3-yl groups can significantly alter the binding affinity of the compound to its target.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, are often employed to construct the complex molecular framework efficiently. The use of these techniques not only improves the efficiency of synthesis but also allows for greater control over regioselectivity and stereoselectivity. This level of control is essential for producing compounds with specific biological activities without unwanted side effects.

Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. In vitro assays are conducted to assess its interaction with various biological targets, while animal models provide insights into its pharmacokinetic behavior. These studies help researchers understand how the compound behaves within a living system and identify potential therapeutic applications. The results from these studies can guide further development efforts, including dose optimization and formulation design.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a promising candidate for use in agrochemicals, where fluorinated compounds are known for their enhanced stability and efficacy. Additionally, research into greener chemistry principles has led to interest in developing sustainable synthetic routes for complex molecules like this one. By incorporating environmentally friendly methodologies into the synthesis process, chemists can reduce waste and minimize energy consumption without compromising on yield or purity.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with tailored properties. The combination of fluorine-containing aromatic groups with heterocyclic moieties like thiophene offers a rich palette for medicinal chemists to explore. This compound serves as an excellent example of how structural diversity can lead to novel pharmacological effects and opens up new avenues for drug discovery efforts worldwide.

In conclusion,2-(2-fluorophenoxy)-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)acetamide represents a significant contribution to pharmaceutical chemistry due to its complex molecular structure and multifaceted functional groups. Its potential applications in medicinal chemistry span across various therapeutic areas, making it an exciting subject for further research and development, particularly as computational methods continue to advance our ability to predict biological activity accurately before experimental trials begin.